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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromo-2-chlorobenzoyl chloride, a key
reagent in synthetic organic chemistry. As a Senior Application Scientist, this document is
structured to deliver not only the fundamental physicochemical properties but also to provide
insights into its reactivity and applications, grounded in established scientific principles.

Core Molecular Attributes

3-Bromo-2-chlorobenzoyl chloride is a di-halogenated benzoyl chloride derivative. The
strategic placement of the bromo and chloro substituents on the benzene ring, in conjunction
with the highly reactive acyl chloride functional group, makes it a versatile building block in the
synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical
industries.

Molecular Formula and Weight

The empirical and molecular formula for 3-Bromo-2-chlorobenzoyl chloride is C7H3BrCIz0.
This composition leads to a molecular weight of approximately 253.90 g/mol .[1]
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Property Value Source

Molecular Formula C7HsBrCI20 [1]

Molecular Weight 253.90 g/mol [1]
3-bromo-2-chlorobenzoyl

IUPAC Name . [1]
chloride

CAS Number 21900-59-4 [1]

Chemical Structure

The structure of 3-Bromo-2-chlorobenzoyl chloride is characterized by a benzene ring
substituted with a bromine atom at the 3-position and a chlorine atom at the 2-position, relative
to the benzoyl chloride group at the 1-position.

Caption: 2D chemical structure of 3-Bromo-2-chlorobenzoyl chloride.

Physicochemical Properties and Safety
Considerations

A thorough understanding of the physicochemical properties of a reagent is paramount for its
safe handling, storage, and effective use in experimental design.

Known Properties

While a comprehensive, experimentally verified dataset for all physicochemical properties of 3-
Bromo-2-chlorobenzoyl chloride is not readily available in public literature, some key
parameters can be found.

e LogP: 3.54[1]

The octanol-water partition coefficient (LogP) of 3.54 suggests that 3-Bromo-2-chlorobenzoyl
chloride is a lipophilic compound, indicating a preference for non-polar environments over
agueous media.[1] This property is crucial for selecting appropriate solvent systems for
reactions and purification processes.
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Safety and Handling

As with all acyl chlorides, 3-Bromo-2-chlorobenzoyl chloride is expected to be a corrosive
and lachrymatory substance. It will react violently with water and other protic solvents to
release hydrochloric acid. Therefore, stringent safety protocols must be followed.

Experimental Protocol: Standard Handling Procedure

o Personal Protective Equipment (PPE): Always handle 3-Bromo-2-chlorobenzoyl chloride
inside a certified chemical fume hood. Wear a flame-retardant lab coat, chemical splash
goggles, a face shield, and chemically resistant gloves (e.g., nitrile or neoprene).

 Inert Atmosphere: Due to its reactivity with moisture, all manipulations should be carried out
under an inert atmosphere (e.g., nitrogen or argon). Glassware should be oven-dried and
cooled under a stream of inert gas prior to use.

» Dispensing: Use a syringe or cannula for transferring the liquid reagent. Avoid pouring, as
this increases the risk of exposure to atmospheric moisture and inhalation.

e Quenching and Waste Disposal: Unused or residual reagent should be quenched carefully
by slow addition to a stirred, cooled solution of a weak base, such as sodium bicarbonate, or
an alcohol, like isopropanol. The resulting waste must be disposed of in accordance with
local and institutional regulations for halogenated organic waste.
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Caption: Standard workflow for handling 3-Bromo-2-chlorobenzoyl chloride.

Synthetic Applications
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The utility of 3-Bromo-2-chlorobenzoyl chloride in organic synthesis stems from the reactivity
of the acyl chloride group, which readily undergoes nucleophilic acyl substitution. The presence
of the two halogen atoms on the aromatic ring provides further opportunities for
functionalization, typically through metal-catalyzed cross-coupling reactions.

Acylation Reactions

The primary application of 3-Bromo-2-chlorobenzoyl chloride is as an acylating agent. It
reacts with a wide range of nucleophiles, including alcohols, amines, and thiols, to form the
corresponding esters, amides, and thioesters.

Experimental Protocol: General Procedure for Amide Formation

e Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere, dissolve the amine (1.0 equivalent) and a non-nucleophilic base
(e.g., triethylamine or diisopropylethylamine, 1.2 equivalents) in an anhydrous aprotic solvent
(e.g., dichloromethane or tetrahydrofuran).

o Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add a solution of 3-
Bromo-2-chlorobenzoyl chloride (1.05 equivalents) in the same anhydrous solvent to the
stirred amine solution.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the
appropriate time (typically 1-12 hours). Monitor the progress of the reaction by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Workup and Purification: Upon completion, quench the reaction with water or a saturated
aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, dry
over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo. Purify
the crude product by column chromatography or recrystallization to afford the desired 3-
bromo-2-chloro-N-substituted benzamide.
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Caption: General workflow for the synthesis of amides from 3-Bromo-2-chlorobenzoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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